
6-Bromonaphthalen-2-amine hydrochloride
chemical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
6-Bromonaphthalen-2-amine

hydrochloride

Cat. No.: B3029588 Get Quote

An In-depth Technical Guide to 6-Bromonaphthalen-2-amine Hydrochloride

Introduction
6-Bromonaphthalen-2-amine hydrochloride is a substituted naphthalenamine derivative of

significant interest to the scientific community, particularly those in pharmaceutical discovery

and materials science. As a bifunctional molecule, featuring both a reactive amine group and a

bromine atom on a rigid naphthalene scaffold, it serves as a versatile building block for the

synthesis of more complex molecular architectures. Its hydrochloride salt form enhances

stability and improves handling characteristics compared to the free amine.

This guide provides a detailed examination of the chemical properties, synthesis, reactivity, and

applications of 6-Bromonaphthalen-2-amine hydrochloride. It is intended for researchers,

chemists, and drug development professionals who require a comprehensive understanding of

this compound for its effective application in laboratory and industrial settings.

Chemical Identity and Molecular Structure
The structural foundation of this compound is a naphthalene ring system, which is substituted

at the 2-position with an amino group (protonated as the hydrochloride salt) and at the 6-

position with a bromine atom. This specific substitution pattern dictates its chemical reactivity

and potential applications.
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Caption: Chemical structure of 6-Bromonaphthalen-2-amine hydrochloride.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 71590-31-3[1][2]

Molecular Formula C₁₀H₉BrClN[1][2]

Molecular Weight 258.54 g/mol

IUPAC Name 6-bromonaphthalen-2-amine;hydrochloride

InChI
1S/C10H8BrN.ClH/c11-9-3-1-8-6-10(12)4-2-

7(8)5-9;/h1-6H,12H2;1H

InChIKey PIUVTVGJKFGBJL-UHFFFAOYSA-N

SMILES Cl.BrC=1C=C2C=CC(=CC2=CC1)N

Synonyms
6-Bromo-2-naphthalenamine hydrochloride, 2-

Amino-6-bromonaphthalene hydrochloride[3]

Physicochemical and Spectroscopic Properties
The physical and chemical properties of 6-Bromonaphthalen-2-amine hydrochloride are

crucial for its handling, storage, and application in chemical reactions.

Table 2: Physicochemical Properties
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Property Value Source(s)

Physical Form Solid, powder[4] Sigma-Aldrich, Fisher Scientific

Color Beige / Grey
ChemicalBook, Fisher

Scientific[4]

Melting Point 128 °C (for free amine) ChemicalBook[5]

Boiling Point
155-160 °C @ 1 Torr (for free

amine)
ChemicalBook[5]

Purity Typically ≥95-97%[1] Commercial Suppliers

Storage

Room temperature, under inert

atmosphere, sealed in dry

place

Sigma-Aldrich, ChemicalBook

Solubility
Slightly soluble in DMSO and

Methanol
ChemicalBook

While detailed spectroscopic data for the hydrochloride salt is not widely published, data for the

parent amine and related structures are available and provide a basis for structural

confirmation. For instance, the ¹H NMR spectrum of the free amine, 6-Bromonaphthalen-2-

amine, shows characteristic aromatic proton signals.[6] The presence of the electron-donating

amine and electron-withdrawing bromine substituents influences the chemical shifts of the

naphthalene ring protons.

Synthesis and Reactivity
Synthetic Pathways
6-Bromonaphthalen-2-amine is commonly synthesized from commercially available precursors.

A prevalent laboratory-scale method involves the amination of 6-Bromo-2-naphthol. This

reaction, a variation of the Bucherer reaction, utilizes an ammonium salt in the presence of a

sulfite.

Expert Insight: The choice of the Bucherer reaction is strategic. It allows for the direct

conversion of a hydroxyl group to an amine on the naphthalene ring, a transformation that can
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be challenging via other methods without harsh conditions. The sulfite is crucial as it forms an

adduct that is more susceptible to nucleophilic attack by ammonia.
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6-Bromo-2-naphthol

6-Bromonaphthalen-2-amine
(Free Amine)

Bucherer Reaction

Ammonium Hydroxide (NH4OH)
Ammonium Sulfite ((NH4)2SO3)

Sealed Tube
150°C, 48h

HCl Treatment

6-Bromonaphthalen-2-amine HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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